Cas no 1805752-94-6 (Ethyl 3-methyl-5-(2-oxopropyl)phenylacetate)

• Product Name: Ethyl 3-methyl-5-(2-oxopropyl)phenylacetate
• CAS No: 1805752-94-6
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 5006214
• Update Time: 2025-05-23

Ethyl 3-methyl-5-(2-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methyl-5-(2-oxopropyl)phenylacetate

• Inchi： 1S/C14H18O3/c1-4-17-14(16)9-13-6-10(2)5-12(8-13)7-11(3)15/h5-6,8H,4,7,9H2,1-3H3
• InChI Key： RNDCCEMEQDNQBI-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CC(C)=CC(CC(C)=O)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 273
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-methyl-5-(2-oxopropyl)phenylacetate

Comprehensive Analysis of Ethyl 3-methyl-5-(2-oxopropyl)phenylacetate (CAS No. 1805752-94-6): Properties, Applications, and Industry Trends

Ethyl 3-methyl-5-(2-oxopropyl)phenylacetate (CAS No. 1805752-94-6) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural features. This ester derivative combines a phenylacetate core with a ketone-functionalized side chain, offering versatile reactivity. Recent studies highlight its potential as a flavor enhancer and intermediate for bioactive molecules, aligning with growing demand for sustainable synthetic pathways in green chemistry.

The molecular structure of Ethyl 3-methyl-5-(2-oxopropyl)phenylacetate features three critical functional groups: an ester moiety at position 1, a methyl group at position 3, and a 2-oxopropyl substituent at position 5. This arrangement enables diverse chemical transformations, making it valuable for custom synthesis projects. Analytical data from GC-MS studies show characteristic fragmentation patterns between m/z 150-250, with the base peak typically corresponding to the phenylacetate fragment.

In fragrance applications, this compound contributes to woody-amber accords with subtle fruity undertones. Perfumers value its stability in ethanol-based formulations, where it acts as a fixative agent for top notes. The keto group allows further chemical modifications, enabling creation of derivative aroma chemicals through reductive amination or aldol condensation reactions. These properties address the industry's need for long-lasting scent profiles in personal care products.

Pharmaceutical researchers are investigating CAS 1805752-94-6 as a potential precursor for non-steroidal anti-inflammatory drugs (NSAIDs). The 2-oxopropyl side chain mimics structural elements found in active pharmaceutical ingredients (APIs), particularly those targeting cyclooxygenase inhibition. Recent patent filings describe its use in prodrug synthesis, where the ethyl ester group improves compound bioavailability through enzymatic hydrolysis in vivo.

From a synthetic chemistry perspective, this compound exemplifies modern atom-economical design principles. Most production routes employ Friedel-Crafts acylation followed by esterification, with typical yields exceeding 75% when using Lewis acid catalysts like aluminum chloride. Process optimization studies focus on solvent-free conditions and microwave-assisted reactions to reduce environmental impact - key considerations for manufacturers adopting green chemistry metrics.

Quality control protocols for Ethyl 3-methyl-5-(2-oxopropyl)phenylacetate emphasize HPLC purity analysis (>98%) and rigorous residual solvent testing. The compound's stability profile shows excellent resistance to hydrolysis at pH 4-8, but requires protection from strong oxidizers. Proper storage in amber glass under nitrogen atmosphere maintains optimal shelf life, addressing common chemical degradation concerns among end-users.

Market analysts note growing interest in this material from custom synthesis providers and flavor & fragrance houses. Search trend data reveals increasing queries for "phenylacetate derivatives for perfumery" and "keto-ester synthetic applications", reflecting its expanding commercial relevance. Regulatory status remains favorable under current REACH and FDA guidelines for fragrance ingredients, though users should monitor evolving chemical compliance requirements.

Future research directions may explore its utility in biocatalysis systems or as a building block for functional materials. The compound's balanced lipophilicity (calculated logP ~2.8) makes it particularly interesting for drug delivery systems development. As industries prioritize multifunctional intermediates, CAS 1805752-94-6 presents compelling opportunities across scientific and industrial applications.